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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material safety data, handling
protocols, and relevant chemical properties of tert-butyl 7-hydroxyheptanoate. The
information is intended to support its safe and effective use in research and development,
particularly in its role as a versatile linker molecule in the synthesis of complex chemical entities
such as Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACS).

Chemical Identity and Properties

Tert-butyl 7-hydroxyheptanoate is an aliphatic linker molecule characterized by a hydroxyl
group and a tert-butyl ester. This bifunctional nature allows for sequential or orthogonal
chemical modifications. The terminal hydroxyl group serves as a handle for derivatization or
conjugation, while the tert-butyl ester protects the carboxylic acid, which can be deprotected
under acidic conditions for subsequent reactions.[1]

Table 1: Physical and Chemical Properties of tert-Butyl 7-Hydroxyheptanoate
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Property Value Source

Chemical Formula C11H2203 BroadPharm, Sigma-Aldrich[2]
Molecular Weight 202.29 g/mol Sigma-Aldrich

CAS Number 86013-78-7 BroadPharm, Sigma-Aldrich[2]
Physical Form Liquid Sigma-Aldrich

Boiling Point Data not available BLD Pharm|3]

Melting Point Not applicable Sigma-Aldrich

Density Data not available

Solubility Data not available

Purity Typically 295% Sigma-Aldrich

Safety and Hazard Information

Tert-butyl 7-hydroxyheptanoate is classified as a hazardous substance. The primary hazards
are associated with irritation to the skin, eyes, and respiratory system. All handling should be
conducted in a well-ventilated area, preferably a chemical fume hood, with appropriate
personal protective equipment.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source

GHSO07 (Exclamation

Hazard Pictogram Sigma-Aldrich
Mark)
Signal Word Warning Sigma-Aldrich
Hazard Statements H315 Causes skin irritation. Sigma-Aldrich

Causes serious eye _ _
H319 S Sigma-Aldrich
irritation.

May cause respiratory _ _
H335 T Sigma-Aldrich
irritation.

Avoid breathing
P261 dust/fume/gas/mistiva  BLD Pharm][3]

pors/spray.

Precautionary

Statements

Wash skin thoroughly
P264 ] BLD Pharm|[3]
after handling.

Wear protective
gloves/eye

P280 . BLD Pharm[3]
protection/face

protection.

IF ON SKIN: Wash
P302+P352 with plenty of soap BLD Pharm]3]

and water.

IF IN EYES: Rinse
cautiously with water
for several minutes.
P305+P351+P338 Remove contact BLD Pharm|[3]
lenses, if present and
easy to do. Continue

rinsing.

If eye irritation
P337+P313 persists: Get medical BLD Pharm|[3]

advice/attention.
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Table 3: Toxicological Data

Test

Result

Acute Oral Toxicity (LD50)

Data not available

Acute Dermal Toxicity (LD50)

Data not available

Acute Inhalation Toxicity (LC50)

Data not available

Note: Specific toxicological data such as LD50 and LC50 values are not readily available in

published literature or safety data sheets. Standard precautions for handling irritant chemicals

should be strictly followed.

Handling, Storage, and Disposal

Proper handling and storage are crucial to maintain the integrity of tert-butyl 7-

hydroxyheptanoate and to ensure the safety of laboratory personnel.

Table 4: Handling and Storage Recommendations

Parameter

Recommendation Source

Storage Temperature

Recommended: 2-8°C or ) )
Sigma-Aldrich, BroadPharm[1]
-20°C for long-term storage.

Storage Conditions

Store in a tightly sealed
container in a dry, well- BLD Pharm(3]

ventilated place.

Incompatible Materials

Strong oxidizing agents.

Disposal

Dispose of contents/container
in accordance with local,

) ) BLD Pharm([3]
regional, national, and

international regulations.

Experimental Protocols and Applications
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Tert-butyl 7-hydroxyheptanoate is primarily used as a linker in organic synthesis. The
following is a generalized experimental protocol for its use.

General Protocol for Amide Coupling using the
Carboxylic Acid Moiety (Post-Deprotection)

o Deprotection of the tert-Butyl Ester:
o Dissolve tert-butyl 7-hydroxyheptanoate in a suitable solvent (e.g., dichloromethane).

o Add an excess of a strong acid, such as trifluoroacetic acid (TFA), and stir at room
temperature.

o Monitor the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass
spectrometry (LC-MS).

o Upon completion, remove the solvent and excess acid under reduced pressure to yield 7-
hydroxyheptanoic acid.

e Amide Bond Formation:

o

Dissolve the resulting 7-hydroxyheptanoic acid in an appropriate aprotic solvent (e.g.,
dimethylformamide or dichloromethane).

o Add an amine, a coupling agent (e.g., HATU, HBTU), and a non-nucleophilic base (e.g.,
diisopropylethylamine).

o Stir the reaction mixture at room temperature until completion.

o Work up the reaction by washing with aqueous solutions to remove byproducts and purify
the desired amide product, typically by column chromatography.

Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of tert-butyl 7-
hydroxyheptanoate, from receipt to disposal.
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Preparation and Handling

Receive and Verify Chemical

Y

Store at Recommended Temperature
(2-8°C or -20°C)

A

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Y

Handle in Chemical Fume Hood

Experim‘ ;ntal Use

Conduct Chemical Reaction

A

Monitor for Spills or Exposure [f[~=============--===-----—5

Post-EX{'eriment

Quench and Work-up Reaction Skin Contact: Eye Contact: Inhalation:
P Wash with soap and water Rinse with water for 15 min Move to fresh air
\

Segregate Waste Seek Medical Attention

Y

Dispose of Waste According
to Regulations
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Caption: Workflow for Safe Handling and Emergency Response for tert-Butyl 7-
Hydroxyheptanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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